3-nitro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide hydrochloride

• IUPAC Name: 3-nitro-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzamide;hydrochloride
• InChI: InChI=1S/C16H23N3O3.ClH/c1-15(2)9-12(10-16(3,4)18-15)17-14(20)11-6-5-7-13(8-11)19(21)22;/h5-8,12,18H,9-10H2,1-4H3,(H,17,20);1H
• InChI Key: NFXWRDAYUBCJRH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-])C.Cl
• Molecular Formula: C16H24ClN3O3
• Molecular Weight: 341.83 g/mol

Description

3-nitro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide hydrochloride, also known as Nitroxoline, is a synthetic antibiotic that has been used for the treatment of urinary tract infections caused by various bacterial strains. Nitroxoline is a hydroxyquinoline derivative and belongs to the class of 8-hydroxyquinoline antibiotics.

Mechanism of Action

3-nitro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide hydrochloride exerts its antibacterial activity by chelation of divalent metal ions, such as zinc and copper, which are essential for bacterial growth and survival. 3-nitro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide hydrochloride forms stable complexes with these metal ions, leading to disruption of bacterial DNA synthesis and inhibition of bacterial growth.
Biochemical and Physiological Effects:
3-nitro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide hydrochloride has been shown to have low toxicity and is well-tolerated by patients. It is rapidly absorbed from the gastrointestinal tract and excreted unchanged in the urine. 3-nitro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide hydrochloride has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

3-nitro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide hydrochloride is a relatively inexpensive antibiotic and is readily available for laboratory experiments. However, it has limited activity against some bacterial strains and may not be effective against antibiotic-resistant bacteria.

Future Directions

Future research on 3-nitro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide hydrochloride could focus on its potential use in combination therapy with other antibiotics to enhance its antibacterial activity. 3-nitro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide hydrochloride could also be studied for its potential use in the treatment of other bacterial infections, such as those caused by Mycobacterium tuberculosis. Additionally, the potential use of 3-nitro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide hydrochloride in the treatment of viral and fungal infections could be explored.

Synthesis Methods

3-nitro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide hydrochloride is synthesized by the reaction of 8-hydroxyquinoline with 3-chloro-4-nitrobenzoyl chloride in the presence of a base, followed by the reaction with 2,2,6,6-tetramethyl-4-piperidinol. The final product is obtained by the addition of hydrochloric acid.

Scientific Research Applications

3-nitro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide hydrochloride has been extensively studied for its antibacterial activity against various bacterial strains. It has been shown to be effective against both Gram-positive and Gram-negative bacteria, including Escherichia coli, Proteus mirabilis, Klebsiella pneumoniae, Staphylococcus aureus, and Streptococcus pyogenes. 3-nitro-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide hydrochloride has also been shown to have antifungal and antiviral properties.